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Protein Interaction Studies
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Compound of Interest

Compound Name: KW-5805

Cat. No.: B1673877

Extensive research indicates that KW-5805 is not utilized for protein interaction studies as
requested. Instead, scientific literature from the late 1980s and early 1990s identifies KW-5805
as a novel antiulcer agent. The development of this compound, chemically known as 5-[[2-
(diethylamino)ethyl]amino]-5,11-dihydro[1]benzoxepino [3,4-b]pyridine trihydrochloride,
appears to have been discontinued, and there is no publicly available information linking it to
the study of protein-protein interactions.

KW-5805 was synthesized and evaluated for its potential to treat gastric and duodenal ulcers.
[1][2] Studies conducted on animal models demonstrated its antiulcer and cytoprotective
properties.[1] The compound was found to inhibit gastric acid secretion stimulated by various
agents.[3][4] Research also explored its effects on gastric mucus biosynthesis and mucosal
hemodynamics.[5]

The available scientific and patent literature consistently describes KW-5805 within the context
of gastrointestinal research and drug development for ulcer treatment.[2][6][7] There are no
indications or publications suggesting its use as a chemical probe or tool for investigating
protein-protein interactions.

Due to the absence of any data on the application of KW-5805 in protein interaction studies, it
is not possible to provide the requested detailed application notes, experimental protocols,
quantitative data, or visualizations related to this topic. The core requirements of the request,
including data tables on binding affinities, detailed methodologies for protein interaction
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experiments, and signaling pathway diagrams, cannot be fulfilled as the foundational scientific
basis for such applications of KW-5805 does not exist in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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